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Abstract

Tetrabutylammonium nitrate (TBAN) is a quaternary ammonium salt with a wide range of
applications in chemical synthesis and electrochemical systems. Its unique properties,
including its solubility profile and ability to act as a phase-transfer catalyst, make it a valuable
reagent in various scientific and industrial processes. This technical guide provides an in-depth
overview of the physical and chemical properties of tetrabutylammonium nitrate, detailed
experimental protocols for their determination, and a visualization of its role in phase-transfer
catalysis.

Introduction

Tetrabutylammonium nitrate, with the chemical formula [N(C4Hs)4]NO3, is a white crystalline
solid at room temperature.[1] It belongs to the class of quaternary ammonium salts, which are
characterized by a central nitrogen atom bonded to four organic groups.[2] The
tetrabutylammonium cation consists of a nitrogen atom bonded to four butyl chains, rendering
the cation lipophilic. This lipophilicity, combined with the properties of the nitrate anion, gives
TBAN its distinct characteristics. It is widely utilized as a phase-transfer catalyst, a supporting
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electrolyte in electrochemistry, and as a source of the nitrate ion in various chemical reactions.

[21(31[4]

Physical Properties

The physical properties of tetrabutylammonium nitrate are summarized in the table below.
These properties are crucial for its application in various experimental and industrial settings.

Property Value References
Molecular Formula C16H36N203 [1][5][6]
Molecular Weight 304.47 g/mol [31[5][6]
Appearance White crystalline powder/solid [21[31[7]

] ] 116-121 °C (240.8-249.8 °F;
Melting Point [31[51[7]
389.15-394.15 K)

- _ ~445.28 °C (833.5 °F; 718.43
Boiling Point ) [5][8]
K) (rough estimate)

~0.958 - 1.0 g/cm3 (rough

Density ] [11[5]1[8]
estimate)
Solubility
Highly soluble in polar solvents
- [11[4]

(e.g., water, acetonitrile)
Limited solubility in non-polar o
solvents
Water: <2 g/100 mL [41[5]
Acetonitrile: 0.1 g/mL (clear,

: [41[]
colorless solution)
Hygroscopicity Hygroscopic [4][6][8]

Chemical Properties
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Tetrabutylammonium nitrate exhibits chemical properties that are characteristic of quaternary
ammonium salts and nitrates.

e Thermal Stability: It is stable under normal conditions but can decompose at elevated
temperatures.[4][8] Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), and carbon dioxide (CO2).
[10]

o Oxidizing Properties: As a nitrate salt, it is an oxidizer and may intensify fire. It is
incompatible with strong reducing agents, strong acids, and combustible materials.[8][10]

o Phase-Transfer Catalysis: One of its most significant applications is as a phase-transfer
catalyst. The lipophilic tetrabutylammonium cation can transport the nitrate anion (or other
anions) from an aqueous phase to an organic phase, facilitating reactions between reactants
that are soluble in immiscible solvents.[3][7]

» Nucleophilic Substitution Reactions: It serves as a source of the nitrate ion (NOs~), which
can act as a nucleophile in substitution reactions.[4][9] For example, it can be used in the
preparation of organic nitrates from alkyl halides.

o Electrochemical Behavior: In non-aqueous electrochemistry, it is often used as a supporting
electrolyte due to its good solubility and electrochemical stability.[3]

Experimental Protocols

The following sections provide generalized experimental methodologies for determining the key
physical properties of tetrabutylammonium nitrate. These protocols are based on standard
techniques used for ionic liquids and related compounds.

Determination of Melting Point

The melting point of tetrabutylammonium nitrate can be determined using a standard melting
point apparatus or by differential scanning calorimetry (DSC).

Method: Capillary Melting Point Apparatus
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o Sample Preparation: A small amount of finely powdered, dry tetrabutylammonium nitrate is
packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) near the
expected melting point.

o Observation: The temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes a clear liquid are recorded. This range represents the
melting point.

Determination of Solubility

The solubility of tetrabutylammonium nitrate in various solvents can be determined by the
isothermal shake-flask method.

Method: Isothermal Shake-Flask

o Sample Preparation: An excess amount of tetrabutylammonium nitrate is added to a
known volume of the solvent in a sealed flask.

o Equilibration: The flask is agitated in a constant temperature bath for a prolonged period
(e.g., 24-48 hours) to ensure equilibrium is reached.

o Phase Separation: The mixture is allowed to stand in the temperature bath until the
undissolved solid settles.

e Analysis: A known volume of the supernatant (the saturated solution) is carefully withdrawn
using a filtered syringe. The concentration of tetrabutylammonium nitrate in the solution is
then determined by a suitable analytical method, such as gravimetric analysis (after solvent
evaporation) or spectroscopy.

Determination of Density

The density of tetrabutylammonium nitrate (in its molten state, if necessary) or its solutions
can be accurately measured using a vibrating tube densimeter.
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Method: Vibrating Tube Densitometer

o Calibration: The instrument is calibrated using two standards of known density, typically dry
air and deionized water.

o Sample Injection: The sample (a solution of known concentration or the molten salt) is
injected into the U-shaped vibrating tube.

e Measurement: The instrument measures the oscillation period of the tube, which is related to
the density of the sample.

o Temperature Control: The temperature of the sample is precisely controlled by the
instrument. Measurements are typically taken over a range of temperatures.

Mandatory Visualization

The following diagram illustrates the mechanism of tetrabutylammonium nitrate as a phase-
transfer catalyst in a nucleophilic substitution reaction, specifically the reaction of an alkyl
halide (R-X) with a nucleophile (Nu~) from an aqueous solution.
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Caption: Mechanism of Phase-Transfer Catalysis with TBAN.

Safety and Handling
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Tetrabutylammonium nitrate is an oxidizer and can cause skin and eye irritation.[6][8][11]
Ingestion of nitrates can lead to methemoglobinemia.[11] It should be handled with appropriate
personal protective equipment, including gloves and safety glasses, in a well-ventilated area.
[11] It should be stored in a cool, dry place away from combustible materials and moisture.[8]
[11]

Conclusion

Tetrabutylammonium nitrate is a versatile quaternary ammonium salt with a well-defined set
of physical and chemical properties that make it suitable for a variety of applications in research
and industry. Its role as a phase-transfer catalyst is particularly noteworthy, enabling reactions
between immiscible phases and contributing to greener chemical processes. A thorough
understanding of its properties and handling requirements is essential for its safe and effective
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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